ethyl N-[3-(2-chloro-6-fluorophenyl)acryloyl]glycinate

• IUPAC Name: ethyl 2-[[(E)-3-(2-chloro-6-fluorophenyl)prop-2-enoyl]amino]acetate
• InChI: InChI=1S/C13H13ClFNO3/c1-2-19-13(18)8-16-12(17)7-6-9-10(14)4-3-5-11(9)15/h3-7H,2,8H2,1H3,(H,16,17)/b7-6+
• InChI Key: NWVMWJMOHDNKMN-VOTSOKGWSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)C=CC1=C(C=CC=C1Cl)F
• Isomeric SMILES: CCOC(=O)CNC(=O)/C=C/C1=C(C=CC=C1Cl)F
• Molecular Formula: C13H13ClFNO3
• Molecular Weight: 285.70 g/mol

Description

Synthesis Analysis

The synthesis of ethyl N-[3-(2-chloro-6-fluorophenyl)acryloyl]glycinate and related compounds involves methods that yield high purity products without the need for chromatography. For example, an improved synthesis of ethyl N-[(2-Boc-amino)ethyl]glycinate, a related compound, was reported to furnish the title compound in near quantitative yield (R. Viirre & R. Hudson, 2003). This synthesis approach highlights the efficiency and scalability of methods applicable to similar compounds.

Molecular Structure Analysis

The molecular structure of related compounds, such as ethyl N-(diphenylmethylene)glycinate, reveals the potential for various chemical reactions including monoalkylations, dialkylations, and Michael additions (Anna López et al., 1996). These structural analyses provide insights into the reactivity and potential chemical modifications of the ethyl N-[3-(2-chloro-6-fluorophenyl)acryloyl]glycinate molecule.

Chemical Reactions and Properties

Various chemical reactions and properties of related compounds have been explored, such as the synthesis of pyrroles via ethyl N-(3-oxo-1-alkenyl)glycinates, indicating a versatile reactivity profile that could be relevant to the title compound (H. Hombrecher & G. Horter, 1990). This suggests a capacity for engaging in diverse chemical transformations.

Physical Properties Analysis

The physical properties of closely related compounds, such as their phase transition behavior and catalytic activity, have been studied, indicating the influence of molecular structure on these characteristics (Dong Yang et al., 2021). These studies provide a foundation for understanding the physical behavior of ethyl N-[3-(2-chloro-6-fluorophenyl)acryloyl]glycinate under different conditions.

Chemical Properties Analysis

Research on the chemical properties of analogs and related compounds, such as the synthesis and spectral properties of 6-acryloyl-2-dimethylaminonaphthalene (a thiol-selective, polarity-sensitive fluorescent probe), reveals insights into the chemical behavior and reactivity of such molecules (Franklyn PrendergastS et al., 1983). This research can guide the understanding of the chemical properties of ethyl N-[3-(2-chloro-6-fluorophenyl)acryloyl]glycinate.